Cas no 27848-29-9 (2-(1-Nitrosopiperidin-3-yl)acetic acid)

• Product Name: 2-(1-Nitrosopiperidin-3-yl)acetic acid
• CAS No: 27848-29-9
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6602089
• PubChem ID: 129925580
• Update Time: 2025-10-29

2-(1-Nitrosopiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 27848-29-9
• 2-(1-nitrosopiperidin-3-yl)acetic acid
• EN300-7850881
• 2-(1-Nitrosopiperidin-3-yl)acetic acid

• Inchi： 1S/C7H12N2O3/c10-7(11)4-6-2-1-3-9(5-6)8-12/h6H,1-5H2,(H,10,11)
• InChI Key： OATUQAWSUUKHNR-UHFFFAOYSA-N
• SMILES： OC(CC1CN(CCC1)N=O)=O

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70Ų

Additional information on 2-(1-Nitrosopiperidin-3-yl)acetic acid

Professional Introduction to 2-(1-Nitrosopiperidin-3-yl)acetic Acid (CAS No. 27848-29-9)

2-(1-Nitrosopiperidin-3-yl)acetic acid, chemically designated as C₈H₁₁NO₄, is a significant compound in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a piperidine ring substituted with a nitroso group and an acetic acid moiety, make it a compound of great interest for synthetic chemists and biologists alike. The compound's molecular structure not only underscores its potential utility in drug discovery but also highlights its role as a key intermediate in the synthesis of more complex molecules.

TheCAS number 27848-29-9 provides a unique identifier for this chemical entity, facilitating its recognition and differentiation from other substances in scientific literature and databases. This specificity is crucial in ensuring accurate documentation, handling, and application of the compound in both research and industrial settings. The nitroso group in the molecule is particularly noteworthy, as it introduces reactive sites that can be exploited in various chemical transformations, making 2-(1-Nitrosopiperidin-3-yl)acetic acid a versatile building block in organic synthesis.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from piperidine derivatives. The structural motif of piperidine is widely recognized for its presence in numerous bioactive molecules, including drugs that target neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of a nitroso group into the piperidine scaffold enhances the molecule's reactivity, enabling further functionalization and the creation of more sophisticated pharmacophores.

One of the most compelling aspects of 2-(1-Nitrosopiperidin-3-yl)acetic acid is its potential application in the synthesis of nitric oxide (NO) donors. Nitric oxide is a critical signaling molecule in biological systems, involved in processes such as vasodilation, neurotransmission, and immune response. NO donors have garnered significant attention as therapeutic agents due to their ability to modulate these processes. The nitroso-substituted piperidine ring in 2-(1-Nitrosopiperidin-3-yl)acetic acid provides a scaffold that can be modified to develop novel NO-releasing compounds with enhanced selectivity and efficacy.

Recent advancements in medicinal chemistry have demonstrated the utility of nitroso compounds as pharmacological tools. For instance, studies have shown that certain nitroso-piperidine derivatives exhibit potent antimicrobial properties by interfering with bacterial respiration and metabolic pathways. This has led to investigations into their potential use as antibiotics or antifungal agents. The acetic acid moiety in 2-(1-Nitrosopiperidin-3-yl)acetic acid also provides a site for further derivatization, allowing for the creation of molecules with tailored biological activities.

The synthesis of 2-(1-Nitrosopiperidin-3-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine derivatives followed by nitrosation. The choice of reagents and reaction conditions is critical to achieving the desired product without side reactions that could compromise the integrity of the molecule.

In terms of applications, 2-(1-Nitrosopiperidin-3-yl)acetic acid has found utility not only as an intermediate in drug synthesis but also as a research tool for exploring new chemical entities. Its unique reactivity makes it a valuable substrate for developing new synthetic methodologies and exploring reaction mechanisms. Additionally, its role as a precursor for NO donors underscores its importance in understanding the biological functions of nitric oxide and developing therapeutic strategies based on this signaling molecule.

The compound's physicochemical properties, such as solubility and stability, are also important considerations in its application. For instance, solubility can affect its bioavailability when used as an active pharmaceutical ingredient (API), while stability influences storage conditions and shelf life. These properties are often optimized during synthetic routes to ensure practicality in both laboratory research and industrial production.

As research continues to uncover new applications for piperidine derivatives, compounds like 2-(1-Nitrosopiperidin-3-yl)acetic acid are likely to play an increasingly significant role in pharmaceutical development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them indispensable tools for chemists and biologists engaged in drug discovery and development.